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Compound of Interest

Compound Name: Monoethanolamine borate

Cat. No.: B086929 Get Quote

Application Notes & Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed application notes and protocols for the preparation of aqueous

solutions of monoethanolamine (MEA) borate for use in various experimental settings. MEA

borate, an organic-inorganic complex formed from boric acid and monoethanolamine, offers

unique properties as a pH buffer, corrosion inhibitor, and biologically active agent.[1][2][3][4][5]

Introduction
Monoethanolamine borate is a versatile compound with applications ranging from industrial

metalworking fluids to potential uses in materials science and antimicrobial research.[1][3] It is

formed through a condensation reaction between boric acid and monoethanolamine.[1] In

aqueous solutions, MEA borate exists in a dynamic equilibrium and can be synthesized with

varying molar ratios of its precursors to achieve different properties.[6][7] Its notable

characteristics include excellent solubility in water, a mildly alkaline nature, and good biological

stability.[3][6][8]

These application notes are designed to provide researchers with the necessary information to

prepare stable and effective aqueous solutions of MEA borate for their specific experimental

needs.
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A summary of the key physicochemical properties of monoethanolamine borate is presented

in Table 1. This data is essential for the accurate preparation and handling of its aqueous

solutions.

Table 1: Physicochemical Properties of Monoethanolamine Borate

Property Value Reference

Appearance

White to off-white crystalline

powder or granules; can also

be a viscous liquid.

[1][2][8][9]

Molecular Formula C₂H₈BNO₃ (for 1:1 complex) [1][2][8]

Molecular Weight
Approximately 104.901 g/mol

(for 1:1 complex)
[1][10]

Solubility in Water
Readily soluble to infinitely

soluble.
[1][2][6]

pH of 1% Solution Approximately 8.0 - 9.5 [1][2]

Melting Point
95-98 °C; Decomposes at

>200°C.
[2][10]

Boiling Point ~246.3°C at 760 mmHg [10]

Stability

Stable under dry and ambient

conditions. In aqueous

solution, it exists in a constant

state of equilibrium.

[2][6]

Applications in Research
While extensively used in industrial settings as a corrosion inhibitor and pH buffer in

metalworking fluids[3][4][5], MEA borate also presents several opportunities for research

applications:

Antimicrobial and Antifungal Research: MEA borate has demonstrated antimicrobial and

antifungal properties, making it a compound of interest for developing new disinfectants or
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therapeutic agents.[1][7]

Wood and Cellulose Modification: Its ability to form hydrolytically stable bonds with hydroxyl

groups makes it a candidate for creating fire-retardant and biocorrosion-resistant wood and

cellulose materials.[1][11]

Drug Delivery and Formulation: As a buffering agent, it could be explored for pH stabilization

in pharmaceutical formulations.[8]

Corrosion Inhibition Studies: The compound serves as a model for studying corrosion

inhibition mechanisms on various metal surfaces.[1][4]

Experimental Protocols
The following protocols provide detailed methodologies for the preparation of aqueous

solutions of MEA borate.

Materials and Equipment
Monoethanolamine (MEA), reagent grade (≥99%)

Boric Acid (H₃BO₃), crystal, reagent grade (≥99.5%)

Deionized or distilled water

Glass beakers and graduated cylinders

Magnetic stirrer and stir bars

Heating plate

pH meter, calibrated

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol 1: Preparation of a 1 Molar (1M) MEA Borate
Stock Solution (1:1 Molar Ratio)
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This protocol describes the preparation of a stock solution where monoethanolamine and boric

acid are in a 1:1 molar ratio.

Calculate Molar Masses:

Monoethanolamine (C₂H₇NO): ~61.08 g/mol

Boric Acid (H₃BO₃): ~61.83 g/mol

Weighing Reagents:

Weigh 61.83 g of boric acid and transfer it to a 1 L glass beaker.

In a separate container, weigh approximately 61.08 g of monoethanolamine.

Dissolution:

Add approximately 800 mL of deionized water to the beaker containing the boric acid.

Place the beaker on a magnetic stirrer and begin stirring until the boric acid is fully

dissolved. Gentle heating (40-50°C) can aid dissolution.[7]

Once the boric acid is dissolved, slowly add the pre-weighed monoethanolamine to the

solution while continuing to stir. The reaction can be exothermic.[11]

Final Volume and pH Adjustment:

Allow the solution to cool to room temperature.

Transfer the solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask.

Bring the final volume to 1 L with deionized water.

Measure the pH of the solution. For a 1:1 molar ratio, the pH is typically in the alkaline

range. Adjust if necessary for your specific application using dilute HCl or NaOH.
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Storage:

Store the solution in a tightly capped container at room temperature. For long-term

storage, refrigeration is recommended to inhibit potential microbial growth.[2]

Protocol 2: In-situ Formation by Mass Ratio for General
Use
For applications where precise molarity is less critical than the functional properties (e.g.,

buffering capacity), a mass ratio approach can be used. A common method involves a 1:1

mass ratio of boric acid to monoethanolamine.[5][12]

Weighing Reagents:

In a suitable beaker, add 10 g of boric acid.

Add 10 g of monoethanolamine.

Dissolution and Reaction:

Add 80 mL of deionized water.

Stir the mixture. The reaction to form MEA borate will occur in the solution.

Once a homogenous solution is formed, add deionized water to reach a final volume of

100 mL.

Characterization:

Measure the pH of the final solution. This will provide a baseline for the buffering capacity

of this particular formulation.

Diagrams
Logical Workflow for Solution Preparation
The following diagram outlines the logical steps for preparing an aqueous solution of

monoethanolamine borate.
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Workflow for MEA Borate Solution Preparation

1. Reagent Preparation
(Weigh Boric Acid & MEA)

2. Dissolve Boric Acid
in Deionized Water

3. Add Monoethanolamine
to Boric Acid Solution

4. Adjust to Final Volume

5. pH Measurement & Adjustment
(Optional)

6. Storage

Click to download full resolution via product page

Caption: Logical workflow for the preparation of aqueous monoethanolamine borate
solutions.

Conceptual Diagram of MEA Borate Formation
This diagram illustrates the conceptual reaction between monoethanolamine and boric acid to

form the borate complex.
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Conceptual Formation of MEA Borate

Reactants

Products

Monoethanolamine
(C₂H₇NO)

MEA Borate Complex
(Aqueous Solution)

+

Boric Acid
(H₃BO₃)

+

Water
(H₂O)

+ (byproduct)

Click to download full resolution via product page

Caption: Conceptual diagram of the reaction between monoethanolamine and boric acid.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, when handling chemicals.

Monoethanolamine is corrosive and can cause skin and eye irritation. Handle it in a well-

ventilated area or a fume hood.

Boric acid can be toxic if ingested.

The reaction between monoethanolamine and boric acid can be exothermic, so it is

important to add the reagents slowly and with stirring.

By following these application notes and protocols, researchers can confidently prepare

aqueous solutions of monoethanolamine borate for their experimental needs, ensuring
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consistency and safety in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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